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Compound of Interest

Compound Name: 1,2-Butadiene

Cat. No.: B1212224 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals working on the

purification of 1,2-butadiene from C4 cracker streams.

Frequently Asked Questions (FAQs)
Q1: What is the primary challenge in separating 1,2-butadiene from C4 cracker streams?

The main challenge lies in the close boiling points of the various C4 isomers present in the

stream, such as 1,3-butadiene, 1-butene, and isobutene.[1][2] The similarity in volatilities

makes conventional distillation an inefficient and energy-intensive method for achieving high-

purity separation.[1][3][4]

Q2: What is the most common industrial method for purifying butadiene from C4 streams?

Extractive distillation is the most widely used industrial method.[1][3][4][5] This process involves

introducing a selective solvent with a high boiling point that alters the relative volatilities of the

C4 components, facilitating their separation.[6]

Q3: What are the common solvents used in the extractive distillation of butadiene?

Commonly used solvents include N-methyl-2-pyrrolidone (NMP), dimethylformamide (DMF),

and acetonitrile (ACN).[1][3] NMP is often favored in industrial applications due to its high

selectivity and operational stability.[3]
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Q4: Is 1,2-butadiene typically a desired product or an impurity in C4 stream processing?

In the context of large-scale petrochemical production, 1,2-butadiene is primarily considered

an impurity that needs to be removed from the main product, 1,3-butadiene.[7][8][9] The final

purification stages often involve a distillation column to separate the desired 1,3-butadiene

(overhead product) from the heavier 1,2-butadiene (bottoms product).[7][8] However, high-

purity 1,2-butadiene is also produced as a specialty chemical for use as a process additive in

the manufacturing of certain synthetic rubbers and as an intermediate in fine chemical

synthesis.[10][11]

Q5: What is a "popcorn polymer" and how does it affect the purification process?

"Popcorn polymer" is a solid, cross-linked polymer of butadiene that can form in stagnant areas

of the processing equipment.[12][13] Its formation is a significant cause of fouling in distillation

columns and associated equipment, leading to increased pressure drop, reduced efficiency,

and in severe cases, equipment damage and unplanned shutdowns.[12][14]

Troubleshooting Guide
Problem 1: Off-Spec Final Product Purity (e.g., high levels of 1,2-butadiene in 1,3-butadiene

product)
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Possible Cause Troubleshooting Steps

Incorrect Solvent-to-Feed Ratio

- Verify that the solvent circulation rate is

appropriate for the current feed rate and

composition. An insufficient solvent ratio can

lead to poor separation efficiency.[3][15] - For

turndown operations (lower than design feed

rates), the solvent-to-feed ratio may need to be

increased to maintain purity.[15]

Improper Reflux Ratio

- Check and adjust the reflux ratio in the

extractive distillation and final purification

columns. An incorrect reflux ratio can lead to

incomplete separation of close-boiling isomers.

[3]

Fluctuations in Feed Composition

- Analyze the feed stream to identify any

significant changes in the concentration of key

components. Adjust operating parameters, such

as solvent flow and reboiler duty, to compensate

for feed variations.

Column Internals Malfunction

(Flooding/Weeping)

- Monitor the pressure drop across the

distillation columns. A sudden increase may

indicate flooding, while a significant decrease

could suggest weeping.[16] - Flooding can be

caused by excessive vapor flow or liquid rates,

while weeping can result from low vapor flow.

Adjust reboiler duty and feed/reflux rates

accordingly.[16]

Solvent Degradation

- Analyze the solvent for degradation products,

which can reduce its selectivity and efficiency.

Increase the solvent purification rate if

necessary.

Problem 2: Low Recovery of Desired Butadiene Product
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Possible Cause Troubleshooting Steps

Sub-optimal Operating Temperatures

- Verify the temperature profile across the

distillation columns. Incorrect temperatures can

shift the vapor-liquid equilibrium and lead to

product loss in the raffinate or bottoms streams.

Incorrect Operating Pressure

- Check the operating pressure of the columns.

Deviations from the optimal pressure can affect

the relative volatilities of the components.

Fouling of Column Internals or Heat Exchangers

- Monitor for a gradual increase in pressure drop

and a decrease in heat transfer efficiency.

Fouling can lead to poor separation and product

loss.[14] - If fouling is suspected, a shutdown for

cleaning may be necessary. Implementing an

antifoulant program can help mitigate future

issues.

Inaccurate Level Control

- Ensure that the liquid levels in the column

sumps and reflux drums are properly

maintained. Incorrect levels can disrupt the

column's hydraulic balance and separation

efficiency.

Problem 3: Equipment Fouling and High-Pressure Drop
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Possible Cause Troubleshooting Steps

Polymer ("Popcorn") Formation

- Minimize stagnant zones in piping and

equipment where butadiene can polymerize.[12]

- Ensure that polymerization inhibitors are being

injected at the correct dosage and locations. -

Avoid the introduction of oxygen, which can

initiate polymerization.[12]

Solvent Degradation Products

- Maintain the solvent purification unit at optimal

performance to remove degradation byproducts

that can contribute to fouling.[17][18][19]

Corrosion

- Monitor for signs of corrosion, as corrosion

products can contribute to fouling. Ensure that

materials of construction are appropriate for the

process conditions and that corrosion inhibitors

are used if necessary.

Contaminants in the Feed Stream

- Analyze the feed for contaminants that could

contribute to fouling and consider upstream

treatment if necessary.

Data Presentation
Table 1: Typical Operating Parameters and Product Specifications for Butadiene Extractive

Distillation
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Parameter Typical Value/Range Reference

Feed Composition

1,3-Butadiene 40 - 55 wt% [2]

1-Butene, 2-Butenes,

Isobutene
Varies with cracker feedstock

1,2-Butadiene < 1%

Acetylenes (Vinyl, Ethyl,

Methyl)
Trace amounts

Extractive Distillation (NMP

Solvent)

Solvent-to-Feed Ratio (wt/wt)
6 - 7 (normal operation) 10 - 11

(turndown operation)
[15]

Reflux Ratio ~4.2 [3]

Column Top Pressure ~490 kPa [20]

Column Bottom Pressure ~510 kPa [20]

Solvent Inlet Temperature ~42 °C [20]

Product Specifications

1,3-Butadiene Purity > 99.7% [21]

1,3-Butadiene Recovery > 98% [3][21]

Experimental Protocols
Protocol 1: Extractive Distillation for the Removal of 1,2-Butadiene from a Crude C4 Stream

Objective: To separate 1,3-butadiene from a mixed C4 stream containing 1,2-butadiene and

other isomers using extractive distillation with NMP as the solvent.

Methodology:
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Feed Preparation: A crude C4 stream is vaporized before being fed into the first extractive

distillation column.[22]

First Extractive Distillation:

The vaporized C4 feed is introduced into the middle section of the first extractive

distillation column.

Lean NMP solvent is fed to the top of the column.

The less soluble components, primarily butanes and butenes, are removed as the

overhead product (raffinate).[8]

The solvent, now rich in butadiene and more soluble acetylenes, is collected from the

bottom of the column.

Solvent Stripping:

The rich solvent from the first column is sent to a stripping column.

The dissolved hydrocarbons are stripped from the solvent. The stripped, lean solvent is

then cooled and recycled back to the first column.[9]

The overhead stream from the stripper, which is crude butadiene, is sent for further

purification.

Second Extractive Distillation (Optional, for high acetylene content):

The crude butadiene stream is fed to a second extractive distillation column where fresh

solvent is used to remove the more soluble acetylenic components.[22]

Final Distillation (Butadiene Fractionator):

The crude butadiene is fed into a final distillation column.

High-purity 1,3-butadiene is collected as the overhead product.
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1,2-butadiene, along with other heavier components, is removed as the bottom product.

[7][8]
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Caption: Workflow for the purification of 1,3-butadiene from C4 streams.
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Caption: Troubleshooting logic for off-spec product purity issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1212224?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212224?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

